4-Bromo-1-methylpiperidine
Overview
Description
4-Bromo-1-methylpiperidine is an organic compound with the molecular formula C6H12BrN . It has a molecular weight of 178.07 . The structure contains a bromine atom and a methyl group substituted on the piperidine ring .
Molecular Structure Analysis
The molecular structure of 4-Bromo-1-methylpiperidine consists of a six-membered piperidine ring with a bromine atom and a methyl group attached . The SMILES string representation is BrC(CC1)CCN1C .Scientific Research Applications
Anticancer Applications
Piperidine derivatives, including 4-Bromo-1-methylpiperidine, are being utilized in different ways as anticancer agents . They have shown promising results in inhibiting the growth of cancer cells and reducing tumor size.
Antiviral Applications
Piperidine derivatives also have antiviral properties . They can inhibit the replication of various viruses, making them potential candidates for the development of new antiviral drugs.
Antimalarial Applications
The antimalarial activity of piperidine derivatives is another significant area of research . These compounds can interfere with the life cycle of malaria parasites, offering a potential treatment for this disease.
Antimicrobial and Antifungal Applications
Piperidine derivatives are being used as antimicrobial and antifungal agents . They can inhibit the growth of various bacteria and fungi, making them useful in treating a wide range of infections.
Antihypertension Applications
The antihypertension properties of piperidine derivatives make them potential candidates for the treatment of high blood pressure . They can help relax and widen blood vessels, reducing blood pressure.
Analgesic and Anti-inflammatory Applications
Piperidine derivatives are known for their analgesic and anti-inflammatory properties . They can help relieve pain and reduce inflammation, making them useful in managing conditions like arthritis.
Anti-Alzheimer Applications
Research has shown that piperidine derivatives can be used in the treatment of Alzheimer’s disease . They can help improve memory and cognitive function in patients with this condition.
Antipsychotic Applications
Lastly, piperidine derivatives, including 4-Bromo-1-methylpiperidine, have antipsychotic properties . They can help manage symptoms of various psychiatric disorders, including schizophrenia.
Safety And Hazards
4-Bromo-1-methylpiperidine is an organic bromine compound that may cause irritation to the skin, eyes, respiratory system, and digestive system . Users should wear appropriate protective measures, such as gloves, protective glasses, and masks . In case of accidental contact, rinse immediately with plenty of water and seek medical help .
properties
IUPAC Name |
4-bromo-1-methylpiperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12BrN/c1-8-4-2-6(7)3-5-8/h6H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTEVQEDKZPFGNP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60467978 |
Source
|
| Record name | 4-bromo-1-methylpiperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60467978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-methylpiperidine | |
CAS RN |
76444-51-4 |
Source
|
| Record name | 4-bromo-1-methylpiperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60467978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Bromo-1-methylpiperidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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